Cas no 2172185-15-6 (2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2172185-15-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6205525
• PubChem ID: 165603149
• Update Time: 2025-10-22

2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde
• 2172185-15-6
• EN300-1622747

• Inchi： 1S/C11H18O2/c1-10(2)7-11(10,8-12)9-4-3-5-13-6-9/h8-9H,3-7H2,1-2H3
• InChI Key： AGEHBJZLNDLMSJ-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(C=O)CC1(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde

2,2-Dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 2172185-15-6, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry. This compound is characterized by its cyclopropane ring, which is substituted with a carbaldehyde group and an oxane (tetrahydropyran) moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and organic synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to form stable interactions with biological targets. The cyclopropane ring in this compound contributes to its rigidity, which can be advantageous in designing molecules with specific binding affinities. Additionally, the oxane moiety introduces hydroxyl groups that can participate in hydrogen bonding, further enhancing its potential for bioactivity.

The synthesis of 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde involves a multi-step process that typically begins with the preparation of the cyclopropane core. One common approach is the use of Simmons-Smith reaction to form the cyclopropane ring, followed by functionalization to introduce the aldehyde and oxane groups. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its aldehyde group can be used for conjugation with biomolecules, such as peptides or antibodies, enabling targeted drug delivery. Furthermore, the oxane ring provides a platform for incorporating additional functional groups or linkers, increasing its versatility in drug design.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclopropane ring exerts significant strain, which can influence its reactivity in various chemical transformations. This understanding has been instrumental in designing more efficient synthetic routes and predicting the behavior of this compound in different chemical environments.

The study of 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde has also extended into materials science. Its rigid structure and functional groups make it a candidate for polymerization reactions, where it can serve as a monomer for constructing novel materials with tailored properties. Researchers are exploring its potential as a building block for high-performance polymers used in electronics and advanced composites.

In conclusion, 2,2-dimethyl-1-(oxan-3-yl)cyclopropane-1-carbaldehyde is a fascinating compound with a rich structural complexity and diverse applications. Its unique combination of functional groups and structural features positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.